Cas no 18199-28-5 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl-)

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl- structure
18199-28-5 structure
Product Name:3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl-
CAS No:18199-28-5
MF:C20H28N2O2
MW:328.448525428772
CID:96154
PubChem ID:15787929
Update Time:2025-04-18

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl-
    • 4-Capryl-3-methyl-1-phenyl-5(4H)-pyrazolone
    • 4-decanoyl-5-methyl-2-phenyl-4H-pyrazol-3-one
    • 18199-28-5
    • DTXSID60578295
    • 4-Decanoyl-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
    • 4-Decanoyl-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
    • Inchi: 1S/C20H28N2O2/c1-3-4-5-6-7-8-12-15-18(23)19-16(2)21-22(20(19)24)17-13-10-9-11-14-17/h9-11,13-14,19H,3-8,12,15H2,1-2H3
    • InChI Key: ZFUHYMJRSYQOTG-UHFFFAOYSA-N
    • SMILES: O=C(C1C(N(C2C=CC=CC=2)N=C1C)=O)CCCCCCCCC

Computed Properties

  • Exact Mass: 328.21524
  • Monoisotopic Mass: 328.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.41
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